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Compound of Interest

Compound Name: Samarium nitrate

Cat. No.: B8786649

Samarium (1) nitrate is a water-soluble crystalline compound of the rare earth element
samarium. It serves as a critical precursor in the synthesis of various advanced materials and
has specialized applications in catalysis, ceramics, and electronics. This guide provides a
detailed overview of its chemical properties, relevant experimental protocols for its use, and its
applications, tailored for professionals in research and drug development.

Core Chemical and Physical Properties

Samarium nitrate is most commonly available in its hexahydrate form, though an anhydrous
version also exists. Both are important in different synthetic contexts. The nitrate anion makes
the compound a good oxidizing agent and highly soluble in aqueous solutions.[1]

The key quantitative data for both the anhydrous and hexahydrate forms are summarized
below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8786649?utm_src=pdf-interest
https://www.benchchem.com/product/b8786649?utm_src=pdf-body
https://www.americanelements.com/samarium-iii-nitrate-13759-83-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Samarium Nitrate Samarium Nitrate
Property
(Anhydrous) (Hexahydrate)
) Sm(NOs3)s - 6H20]3] or
Chemical Formula Sm(NO3)3 or N3OeSm|[2]
H12N3015Sm[4][5]
Molecular Weight 336.4 g/mol [2] 444.47 g/mol [3][4]
) o samarium(3+) trinitrate
IUPAC Name samarium(3+) trinitrate[2]
hexahydrate[5][6]
CAS Number 10361-83-8[2][7] 13759-83-6[3][5]
Yellow crystalline White to light yellow odorless
Appearance
aggregates[8] crystals[2][9]
Melting Point Not applicable (decomposes) 78-79 °C[4][9]
) 2.375 g/cm3 (for the hydrate)[6]
Density 7] 2.375 g/lcm3[6][7]
Solubility Soluble in water[8] Highly soluble in water[9]

Key Experimental Protocols

Samarium nitrate is primarily used as a starting material or catalyst. Below are detailed
methodologies for its synthesis and its application in creating advanced materials relevant to
research professionals.

General Synthesis of Samarium(lil) Nitrate

This protocol outlines the straightforward acid-base reaction to produce samarium nitrate.
Reaction: Sm(OH)s + 3HNOs — Sm(NOs)s + 3H20[10]
Methodology:

o Reactant Preparation: Begin with a stoichiometric amount of samarium (I11) hydroxide
(Sm(OH)3).
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e Reaction Step: Slowly add concentrated nitric acid (HNOs) to the samarium hydroxide under
constant stirring in a fume hood. The reaction is exothermic.

o Crystallization: Once the reaction is complete and a clear solution is formed, gently heat the
solution to evaporate excess water and concentrate the samarium nitrate.

« |solation: Allow the concentrated solution to cool slowly to facilitate the crystallization of
samarium(lll) nitrate hexahydrate.

» Drying: Filter the resulting crystals and dry them in a desiccator to remove residual moisture.

Synthesis of Samarium-Doped Ceria (SDC)
Nanoparticles

SDC is a crucial electrolyte material for solid oxide fuel cells (SOFCs). This protocol describes
a solvothermal method using samarium nitrate as the dopant precursor.[10][11]

Methodology:

e Precursor Solution: Prepare a solution by mixing stoichiometric amounts of cerium(lll) nitrate
and samarium(lll) nitrate.

e Solvent Addition: Use triethylene glycol as a solvent and mix thoroughly with the nitrate
precursors.[10]

» Solvothermal Reaction: Heat the mixture to 200°C and maintain this temperature for 5 hours
under stirring.[10]

» Drying: Decant the solvent and dry the resulting precipitate for 4 hours at 110°C, which
should yield a brown solid.[10]

o Calcination: Heat the dried solid to 500°C for two hours in a furnace. This final heating step
results in the formation of crystalline samarium-doped ceria (SDC) powder.[10]

The workflow for this synthesis is visualized below.
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Experimental Workflow: Synthesis of Samarium-Doped Ceria (SDC)

Preparation Reaction Processing Final Product

Mix Ce(NOs)s and Add Triethylene Heat to 200°C Dry Precipitate Calcine Solid Crystalline SDC
Sm(NOs)s Precursors Glycol Solvent for 5 hours at 110°C for 4 hours at 500°C for 2 hours Nanopowder

Logical Relationships: Samarium Nitrate Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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